2-[4-(Thian-4-yl)piperazin-1-yl]propanoic acid

• IUPAC Name: 2-[4-(thian-4-yl)piperazin-1-yl]propanoic acid
• InChI: InChI=1S/C12H22N2O2S/c1-10(12(15)16)13-4-6-14(7-5-13)11-2-8-17-9-3-11/h10-11H,2-9H2,1H3,(H,15,16)
• InChI Key: LWWCFKCFPKJZBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)N1CCN(CC1)C2CCSCC2
• Molecular Formula: C12H22N2O2S
• Molecular Weight: 258.38 g/mol
• CAS No.: 1469787-12-9

Description

2-[4-(Thian-4-yl)piperazin-1-yl]propanoic acid is a useful research compound. Its molecular formula is C12H22N2O2S and its molecular weight is 258.38 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure Identification

A study focused on the synthesis of a compound with a similar structure, showcasing its potential as an anti-malarial agent. This highlights the interest in developing derivatives of piperazine-containing compounds for pharmaceutical applications (Mi Sui-qing, 2010).

Mass-Separating Agents

Research into piperazine-based Good’s buffers for separation processes indicates the potential of piperazine derivatives in enhancing the efficiency of mass-separation techniques, particularly in the separation of propanols from water, which is crucial in industrial applications (M. Taha, 2016).

Antidepressant Drugs

A new class of antidepressant drugs featuring piperazin-1-yl propanol derivatives has been explored, suggesting the importance of such compounds in developing treatments for depression. These derivatives show dual activity at serotonin receptors and the serotonin transporter, highlighting the therapeutic potential of structurally related compounds (L. Orus et al., 2002).

Chemical Synthesis and Biological Activity

The exploration of piperazine-containing compounds extends to the synthesis of chiral, non-racemic derivatives, underscoring their significance in creating molecules with potential sigma-1 receptor affinity, relevant in medicinal chemistry (Manuela Weigl, B. Wünsch, 2002).

Antimicrobial Activity

The synthesis of new derivatives has also been reported for their antimicrobial properties, demonstrating the broad applicability of piperazine derivatives in addressing microbial resistance, a growing concern in healthcare (P. Mhaske et al., 2014).